Cas no 218920-94-6 (Benzenesulfonamide, N-(cyanomethyl)-4-fluoro-)

• Product Name: Benzenesulfonamide, N-(cyanomethyl)-4-fluoro-
• CAS No: 218920-94-6
• MF: C₈H₇FN₂O₂S
• MW: 214.216783761978
• CID: 1409272
• Update Time: 2024-08-15

Benzenesulfonamide, N-(cyanomethyl)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(cyanomethyl)-4-fluoro-

• Inchi： 1S/C8H7FN2O2S/c9-7-1-3-8(4-2-7)14(12,13)11-6-5-10/h1-4,11H,6H2
• InChI Key： WOQNKTCSZAIXCS-UHFFFAOYSA-N
• SMILES： C1(S(NCC#N)(=O)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 214.02131

Experimental Properties

• Density: 1.389±0.06 g/cm3(Predicted)
• Melting Point: 72 °C
• Boiling Point: 370.8±52.0 °C(Predicted)
• PSA: 69.96
• pka: 6.82±0.50(Predicted)